2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid

• IUPAC Name: 2-[2-[[2-(2,5-difluorophenyl)acetyl]amino]phenyl]acetic acid
• InChI: InChI=1S/C16H13F2NO3/c17-12-5-6-13(18)11(7-12)8-15(20)19-14-4-2-1-3-10(14)9-16(21)22/h1-7H,8-9H2,(H,19,20)(H,21,22)
• InChI Key: KYHLONVNPMQLQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)O)NC(=O)CC2=C(C=CC(=C2)F)F
• Molecular Formula: C16H13F2NO3
• Molecular Weight: 305.28 g/mol

Description

2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation in conditions such as arthritis. Diflunisal is a derivative of salicylic acid and is chemically classified as a salicylate. It is an effective analgesic and anti-inflammatory agent that is widely used in clinical practice.

Mechanism of Action

2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins. Prostaglandins are lipid mediators that play a key role in inflammation and pain. By inhibiting COX enzymes, diflunisal reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit platelet aggregation, reduce oxidative stress, and modulate the immune system. 2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid has also been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid is a widely used NSAID that has many advantages in laboratory experiments. It is readily available, inexpensive, and has a well-established pharmacological profile. However, diflunisal has some limitations in laboratory experiments. It has a relatively low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, diflunisal has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are many potential future directions for research on diflunisal. One area of interest is the use of diflunisal in the treatment of Alzheimer's disease. 2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid has been shown to inhibit the aggregation of amyloid beta peptides, which are thought to play a key role in the pathogenesis of Alzheimer's disease. Another area of interest is the use of diflunisal in the treatment of cancer. 2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid has been shown to have antitumor activity in animal models of cancer and may be useful in the development of new cancer therapies. Finally, diflunisal may also have potential applications in the treatment of cardiovascular disease, as it has been shown to have antiplatelet and anti-inflammatory effects.

Synthesis Methods

2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid is synthesized by the acylation of 2-amino-3,5-difluorobenzoic acid with 2,5-difluorobenzoyl chloride. The reaction is typically carried out in the presence of a base such as triethylamine, and the product is isolated by filtration or recrystallization. The synthesis of diflunisal is a straightforward process that can be performed on a large scale.

Scientific Research Applications

2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid has been extensively studied for its pharmacological properties and therapeutic potential. It has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. 2-[2-[[2-(2,5-Difluorophenyl)acetyl]amino]phenyl]acetic acid has also been investigated for its potential use in the treatment of various diseases such as Alzheimer's disease, cancer, and cardiovascular disease.